2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone chemical structure and properties
2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone chemical structure and properties
Advanced Synthesis, Structural Activity Relationships, and Material Properties[1][2]
Executive Summary & Compound Identity
2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (CAS: 898781-10-7) represents a specialized subclass of the dihydrochalcone scaffold, characterized by a specific substitution pattern that optimizes both metabolic stability and hydrophobic interaction potential.
In drug discovery, this molecule serves as a critical "privileged structure"—a scaffold capable of providing high-affinity ligands for diverse biological targets, including kinase inhibitors, GABA modulators, and anti-inflammatory agents. The inclusion of the 2,4-difluoro motif on the A-ring significantly alters the electronic landscape of the carbonyl group, while the 3,5-dimethyl substitution on the B-ring provides a rigid hydrophobic anchor.
1.1 Chemical Identity Table[][2][3]
| Property | Data |
| IUPAC Name | 1-(2,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one |
| Common Name | 2',4'-Difluoro-3-(3,5-dimethylphenyl)dihydrochalcone |
| Molecular Formula | C₁₇H₁₆F₂O |
| Molecular Weight | 274.31 g/mol |
| CAS Number | 898781-10-7 |
| LogP (Predicted) | ~4.4 (High Lipophilicity) |
| H-Bond Acceptors | 1 (Carbonyl Oxygen) |
| H-Bond Donors | 0 |
| Rotatable Bonds | 4 |
Structural Analysis & Pharmacophore Mapping[2]
To understand the utility of this molecule, one must analyze its three distinct structural domains. The synergy between the fluorinated core and the methylated tail is what distinguishes this compound from generic propiophenones.
2.1 The Fluorine Effect (Ring A)
The 2,4-difluoro substitution is not merely decorative; it serves two critical mechanistic functions:
-
Metabolic Blocking: The C4 position of a phenyl ring is a primary site for Cytochrome P450-mediated hydroxylation. Fluorine substitution here effectively blocks this metabolic soft spot, extending the compound's half-life (t1/2).
-
Electronic Modulation: Fluorine is highly electronegative. Its presence at the ortho and para positions relative to the carbonyl group withdraws electron density from the aromatic ring but donates back via resonance. However, the inductive withdrawal dominates, making the carbonyl carbon more electrophilic compared to a non-fluorinated analog.
2.2 The Hydrophobic Anchor (Ring B)
The 3,5-dimethylphenyl moiety creates a symmetrical, bulky hydrophobic surface. In protein-ligand docking, this group is frequently employed to fill hydrophobic pockets (e.g., the allosteric site of kinases or the lipophilic channel of COX enzymes), increasing binding affinity through Van der Waals interactions.
2.3 Structural Logic Diagram
Figure 1: Structure-Activity Relationship (SAR) map detailing the functional contribution of each pharmacophore domain.
Synthesis Protocols
While Friedel-Crafts acylation is theoretically possible, it often suffers from regioselectivity issues and rearrangement when dealing with activated alkyl chains. The Claisen-Schmidt Condensation followed by Hydrogenation is the superior route for research-grade purity, ensuring exact placement of substituents.
3.1 Route: The Chalcone Pathway
Reaction Scheme:
-
Aldol Condensation: 2,4-Difluoroacetophenone + 3,5-Dimethylbenzaldehyde
Chalcone Intermediate. -
Catalytic Hydrogenation: Chalcone + H₂/Pd-C
Target Dihydrochalcone.
3.2 Detailed Experimental Protocol
Step 1: Synthesis of the Chalcone Intermediate (E)-1-(2,4-difluorophenyl)-3-(3,5-dimethylphenyl)prop-2-en-1-one
-
Reagents:
-
2,4-Difluoroacetophenone (1.0 eq)
-
3,5-Dimethylbenzaldehyde (1.0 eq)
-
Sodium Hydroxide (NaOH), 10% aqueous solution
-
Ethanol (solvent)
-
-
Procedure:
-
Dissolve 2,4-difluoroacetophenone (10 mmol) and 3,5-dimethylbenzaldehyde (10 mmol) in Ethanol (20 mL) in a round-bottom flask.
-
Cool the mixture to 0°C in an ice bath.
-
Dropwise add 10% NaOH (5 mL) while stirring vigorously.
-
Allow the reaction to warm to room temperature and stir for 4–6 hours. Note: Monitor by TLC (Hexane/EtOAc 8:2).
-
Workup: The product often precipitates as a yellow solid. Filter the solid. If oil forms, extract with Dichloromethane (DCM), wash with brine, dry over MgSO₄, and concentrate.
-
Purification: Recrystallize from hot Ethanol to yield yellow needles.
-
Step 2: Selective Reduction to Propiophenone
-
Reagents:
-
Chalcone Intermediate (from Step 1)
-
Palladium on Carbon (Pd/C, 10% wt loading)
-
Hydrogen gas (balloon pressure or 1 atm)
-
Ethyl Acetate or Methanol (solvent)
-
-
Procedure:
-
Dissolve the chalcone (5 mmol) in Ethyl Acetate (30 mL).
-
Add 10% Pd/C (50 mg, 10 wt% of substrate). Caution: Pd/C is pyrophoric; keep wet with solvent.
-
Purge the flask with Nitrogen, then introduce Hydrogen gas (balloon).
-
Stir at room temperature for 2–3 hours. Critical: Do not over-hydrogenate, or you may reduce the ketone to an alcohol or reduce the aromatic ring.
-
Workup: Filter the catalyst through a Celite pad. Wash the pad with Ethyl Acetate.
-
Concentrate the filtrate under reduced pressure.
-
Result: The target 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is obtained as a white or off-white solid/oil.
-
3.3 Synthesis Workflow Diagram
Figure 2: Step-by-step synthetic pathway via the Claisen-Schmidt condensation route.
Applications in Drug Discovery[1][2]
This molecule is rarely the final drug but rather a high-value intermediate or a "probe" molecule.
4.1 Kinase Inhibition (MAPK/p38)
Dihydrochalcones have been investigated as scaffolds for Mitogen-Activated Protein Kinase (MAPK) inhibitors. The 2,4-difluorophenyl ring mimics the electronics required to interact with the ATP-binding hinge region, while the 3,5-dimethylphenyl group extends into the hydrophobic back-pocket, ensuring selectivity over other kinases.
4.2 GABA-A Receptor Modulation
Fluorinated aromatic ketones structurally resemble certain positive allosteric modulators of the GABA-A receptor. The lipophilicity provided by the dimethyl group aids in crossing the Blood-Brain Barrier (BBB), a prerequisite for CNS activity.
4.3 Bioisosteric Replacement
In medicinal chemistry campaigns, this molecule is used to replace:
-
Diphenyl ethers: The propanone linker provides more rotational freedom than an ether oxygen.
-
Sulfonamides: The ketone can act as a hydrogen bond acceptor similar to a sulfonamide but without the donor capability, testing the necessity of H-bond donation in the binding pocket.
Handling and Stability Data
-
Physical State: Typically a white crystalline solid or viscous oil (depending on purity and crystal polymorph).
-
Solubility: Insoluble in water. Soluble in DMSO, Ethanol, Dichloromethane, and Ethyl Acetate.
-
Stability: Stable under normal laboratory conditions. Avoid strong oxidizing agents. The carbonyl alpha-protons are acidic; avoid strong bases unless enolization is desired.
-
Storage: Store at 2–8°C, desiccated.
References
-
VulcanChem. (n.d.). 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone - Structure and Properties. Retrieved from
-
National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 24726473: 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone (Isomer Reference).[4] Retrieved from
-
BOC Sciences. (n.d.). 3',5'-Difluoro-3-(2,5-dimethylphenyl)propiophenone (Isomer Reference). Retrieved from
-
MDPI. (2024). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications.[5] Molecules, 29(4). Retrieved from
-
Google Patents. (1996). Process for the preparation of 2,4-difluoroacetophenone (Precursor Synthesis). EP0694519B1. Retrieved from
